Cas no 1261594-33-5 (2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261594-33-5
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4984461
• Update Time: 2025-07-18

2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H7F4NO/c14-10-5-4-8(13(15,16)17)7-9(10)12(19)11-3-1-2-6-18-11/h1-7H
• InChI Key： DTBLOUJWXWEZKD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 3.5
• Topological Polar Surface Area: 30

Additional information on 2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine

Comprehensive Overview of 2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261594-33-5)

2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261594-33-5) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular structure, featuring a pyridine ring conjugated with a benzoyl moiety, provides excellent stability and versatility in chemical reactions. This has led to its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Recent studies highlight its potential in creating high-performance electronic materials, including organic light-emitting diodes (OLEDs) and liquid crystals, aligning with the growing demand for sustainable technologies.

In the context of green chemistry, 2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine is being investigated for its role in catalytic processes that minimize waste and energy consumption. Its fluorine-rich structure contributes to improved metabolic stability in drug candidates, a hot topic in medicinal chemistry forums. Additionally, its low toxicity profile makes it a candidate for environmentally friendly agrochemical formulations, addressing global concerns about pesticide safety.

From a commercial perspective, the demand for fluorinated building blocks like this compound is rising, driven by the pharmaceutical industry's need for bioactive scaffolds. Suppliers and manufacturers are optimizing synthesis routes to ensure high purity and scalability, catering to both academic and industrial clients. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, ensuring compliance with regulatory standards.

Emerging trends in AI-driven drug discovery have further spotlighted CAS No. 1261594-33-5, as computational models predict its utility in targeting disease-specific pathways. This aligns with frequent search queries like "fluorinated compounds in drug design" or "pyridine derivatives applications," reflecting the compound's relevance in cutting-edge research. Its compatibility with click chemistry protocols also opens doors for modular synthesis approaches.

In summary, 2-(2-Fluoro-5-(trifluoromethyl)benzoyl)pyridine represents a convergence of innovation in multiple scientific disciplines. Its adaptability to diverse chemical transformations and alignment with sustainability goals position it as a key player in the future of specialty chemicals. Ongoing research continues to uncover new potentials, solidifying its status as a cornerstone in advanced synthetic chemistry.